Manganese dichloride monohydrate

• IUPAC Name: manganese(2+);dichloride;hydrate
• InChI: InChI=1S/2ClH.Mn.H2O/h2*1H;;1H2/q;;+2;/p-2
• InChI Key: BXRRQHBNBXJZBQ-UHFFFAOYSA-L
• Canonical SMILES: O.[Cl-].[Cl-].[Mn+2]
• Molecular Formula: Cl2H2MnO
• DSSTOX Substance ID: DTXSID0040545
• Molecular Weight: 143.86 g/mol
• CAS No.: 64333-01-3, 20603-88-7, 13446-34-9, 73913-06-1

Description

Manganese dichloride monohydrate, also known as Manganese(II) chloride monohydrate, is a pink crystalline or powder form compound. It is used for various purposes including laboratory chemicals and synthesis of substances.

Synthesis Analysis

Manganese(II) chloride can be synthesized by treating manganese(IV) oxide with concentrated hydrochloric acid. In the laboratory, it can also be prepared by treating manganese metal or manganese(II) carbonate with hydrochloric acid. Single crystals of both structural α- and β-forms were obtained by solvent evaporation techniques.

Molecular Structure Analysis

The molecular formula of this compound is Cl2Mn.H2O. The crystal structure of both α-form and β-form of MnCl2·4H2O consists of discrete octahedra complexes [MnCl2(H2O)4] linked by O–H⋅⋅⋅Cl− hydrogen bonds.

Chemical Reactions Analysis

This compound serves as a starting point for the synthesis of a variety of organomanganese compounds. For example, manganocene is prepared by reaction of MnCl2 with a solution of sodium cyclopentadienide in tetrahydrofuran (THF).

Physical and Chemical Properties Analysis

This compound is a pink solid with a molecular weight of 143.86 g/mol. It is toxic if swallowed, causes serious eye damage, and may cause damage to organs (Brain) through prolonged or repeated exposure.

Scientific Research Applications

Colossal Magnetoresistance and Phase Separation

Manganese oxides, especially those derived from manganese dichloride monohydrate precursors, are pivotal in studying colossal magnetoresistance (CMR) effects. These materials exhibit a dramatic reduction in electrical resistance in the presence of a magnetic field due to phase separation phenomena. Research has demonstrated that the ground states of manganite models tend to be inhomogeneous, involving a mixture of ferromagnetic metallic and antiferromagnetic insulating phases. This intrinsic phase separation is crucial for understanding the CMR effect and has implications for developing advanced magnetic and electronic devices (Dagotto, Hotta, & Moreo, 2000).

Manganese-Catalyzed C–H Activation

This compound serves as a precursor in manganese-catalyzed processes, which are significant in organic synthesis. These processes enable various C–H functionalizations, contributing to the development of bioorganic, agrochemical, medicinal chemistry, and material sciences. The catalysis primarily operates through a redox-neutral mode, showcasing manganese's versatility as a catalyst in synthesizing structurally diverse compounds (Liu & Ackermann, 2016).

Enhancement of Photosynthesis

Studies have shown that manganese nanoparticles, possibly derived from this compound, can enhance the photosynthesis process in plants, offering a novel approach to agriculture. Manganese nanoparticles have been demonstrated to improve photophosphorylation and oxygen evolution in the chloroplasts of Vigna radiata, suggesting their potential as nanomodulators of photochemistry in the agricultural sector (Pradhan et al., 2013).

Water Treatment Applications

Manganese oxides synthesized from this compound are used in water treatment technologies. Hierarchical hollow nanostructures of MnO2 have been developed for ion-exchange, molecular adsorption, and catalysis, showing promise for removing pollutants from water. This application is critical for addressing global water purity challenges and developing sustainable water treatment solutions (Fei et al., 2008).

Safety and Hazards

Manganese dichloride monohydrate is toxic if swallowed and causes serious eye damage. It may cause damage to organs (Brain) through prolonged or repeated exposure. It is also toxic to aquatic life with long-lasting effects.

Future Directions

Manganese dichloride monohydrate has been widely studied in biology and medicine for its impact on biological activity. It is also used as a neuronal contrast agent for enhanced magnetic resonance imaging, and in materials and coordination chemistry as a precursor for the solvothermal synthesis of cathode materials.

Mechanism of Action

Target of Action

Manganese dichloride monohydrate, also known as Manganese(II) chloride hydrate, primarily targets enzymes that regulate biological functions and processes . It serves as an essential cofactor and activator for many enzymes, including oxidoreductases, transferases, hydrolases, lyases, isomerases, and ligases . These enzymes play crucial roles in various cellular functions, including immune function, metabolism, growth potential, hemostasis, mitochondrial homeostasis, antioxidant function, and neuronal function .

Mode of Action

This compound interacts with its targets by serving as a cofactor, enabling these enzymes to perform their functions . It is also a weak Lewis acid, reacting with chloride ions to produce a series of salts . Upon treatment with typical organic ligands, Manganese(II) chloride hydrate undergoes oxidation by air to give Mn (III) complexes .

Biochemical Pathways

The action of this compound affects several biochemical pathways. It plays a role in the formation of the mucopolysaccharide chondroitin sulphate, which is a component of cartilage and is important for bone formation . It also impacts the tricarboxylic acid cycle and electron transport chain, which are crucial for energy production .

Pharmacokinetics

It is known that the compound is soluble in water , which suggests that it can be readily absorbed and distributed in the body

Result of Action

The action of this compound results in various molecular and cellular effects. It helps in the formation of cartilage and bone , supports the function of various enzymes , and impacts energy production . Excessive exposure to manganese can be toxic, leading to disruptions in iron transport and heme biosynthesis .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other ions in the environment can affect its reactivity . Additionally, the pH of the environment can influence its solubility and therefore its bioavailability . More research is needed to fully understand how environmental factors influence the action of Manganese(II) chloride hydrate.

Biochemical Analysis

Biochemical Properties

Manganese dichloride monohydrate plays a crucial role in biochemical reactions by providing manganese ions (Mn²⁺), which are essential cofactors for a variety of enzymes. These enzymes include oxidoreductases, transferases, hydrolases, lyases, isomerases, and ligases. For example, manganese ions are vital for the activity of manganese superoxide dismutase (MnSOD), an enzyme that protects cells from oxidative damage by catalyzing the dismutation of superoxide radicals into oxygen and hydrogen peroxide . Additionally, manganese ions are involved in the function of arginase, an enzyme that catalyzes the hydrolysis of arginine to ornithine and urea, playing a key role in the urea cycle .

Cellular Effects

This compound influences various cellular processes by providing manganese ions that are essential for cell function. These ions are involved in cell signaling pathways, gene expression, and cellular metabolism. For instance, manganese ions are required for the proper functioning of the mitochondrial enzyme manganese superoxide dismutase (MnSOD), which protects cells from oxidative stress . Additionally, manganese ions play a role in the regulation of gene expression by acting as cofactors for transcription factors and other regulatory proteins . In cellular metabolism, manganese ions are involved in the synthesis of amino acids, cholesterol, and carbohydrates .

Molecular Mechanism

The molecular mechanism of action of this compound involves the binding of manganese ions to specific biomolecules, leading to enzyme activation or inhibition and changes in gene expression. Manganese ions can bind to the active sites of enzymes, altering their conformation and activity. For example, in the case of manganese superoxide dismutase (MnSOD), manganese ions bind to the enzyme’s active site, enabling it to catalyze the conversion of superoxide radicals to less harmful molecules . Additionally, manganese ions can interact with transcription factors, influencing their ability to bind to DNA and regulate gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but its effects on cellular function can vary depending on the duration of exposure. Long-term exposure to manganese ions can lead to changes in cellular function, including alterations in enzyme activity, gene expression, and cellular metabolism . In in vitro studies, prolonged exposure to manganese ions has been shown to affect cell viability and proliferation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, manganese ions are essential for normal physiological functions, including enzyme activity and cellular metabolism . At high doses, manganese ions can be toxic and cause adverse effects, such as neurotoxicity and oxidative stress . In animal studies, high doses of this compound have been associated with impaired motor function, cognitive deficits, and changes in neurotransmitter levels . Threshold effects have been observed, with specific dosages required to elicit toxic responses .

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to amino acid, lipid, and carbohydrate metabolism. Manganese ions act as cofactors for enzymes such as arginase, which is involved in the urea cycle, and pyruvate carboxylase, which plays a role in gluconeogenesis . Additionally, manganese ions are essential for the activity of enzymes involved in the synthesis of cholesterol and fatty acids . The presence of manganese ions can influence metabolic flux and the levels of various metabolites within cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. Manganese ions are taken up by cells via divalent metal transporter 1 (DMT1) and other metal ion transporters . Once inside the cell, manganese ions can bind to proteins such as transferrin and ferritin, which facilitate their distribution to various cellular compartments . The localization and accumulation of manganese ions can affect their biological activity and function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. Manganese ions are primarily localized in the mitochondria, where they serve as cofactors for manganese superoxide dismutase (MnSOD) and other mitochondrial enzymes . Additionally, manganese ions can be found in the cytoplasm and nucleus, where they interact with various proteins and enzymes involved in cellular metabolism and gene regulation . Targeting signals and post-translational modifications may direct manganese ions to specific cellular compartments, influencing their biological effects .

Synthesis routes and methods

Procedure details

Turning now to FIG. 1, a four step synthetic route for the preparation of α,δ-bis(4-hydroxy)sexiphenylene, in accordance with an embodiment of the present invention, is presented. Thus in a first step, a first solution is prepared by adding an appropriate amount of 4-methoxyphenylacetic acid to an aqueous solution of sodium carbonate. To this first solution is added an appropriate amount of a second solution, aqueous manganese chloride, to produce a pink foamy mixture. This mixture is washed with water and filtered to yield a pink powder, now comprising sodium phenylacetate and manganese dichloride hydrate. This pink powder is distilled at 300-320° C. under vacuum to effect a thermally induced dehydrative coupling reaction to give an excellent yield (72%) of white crystals of 1,3-bis(4-methoxyphenyl)propanone, having a melting point of between approximately 75-76° C.